Ethyl 6-fluorobenzofuran-3-carboxylate

• IUPAC Name: ethyl 6-fluoro-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C11H9FO3/c1-2-14-11(13)9-6-15-10-5-7(12)3-4-8(9)10/h3-6H,2H2,1H3
• InChI Key: XJDUTEGNTRIWPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC2=C1C=CC(=C2)F
• Molecular Formula: C11H9FO3
• Molecular Weight: 208.18 g/mol

Description

Ethyl 6-fluorobenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

109 (40 g, 142.7 mmol) is dissolved in 300 ml of a DMSO and after addition of sodium chloride (16.7 g, 285.4 mmol) and water (5.1 ml) the mixture is stirred for 4 h at 160° C. (temperature of reaction mixture). Then the mixture is allowed to cool down and evaporated at high vacuum. The residue is dissolved in ethyl acetate, washed with water and brine and dried over sodium sulfate. Evaporation gave 14.8 g of an red oil, which is further purified by filtration over silica gel (ethyl acetate/hexanes 2:8).